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Triethylene glycol bis(2-

ethylhexanoate)

Cat. No.: B024735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of various

metal ions from aqueous solutions using the Bulk Liquid Membrane (BLM) technique. This

method offers a simple yet effective approach for the separation and concentration of metal

ions, which is of significant interest in wastewater treatment, resource recovery, and analytical

chemistry.

Principle of Bulk Liquid Membrane Extraction
Bulk Liquid Membrane (BLM) extraction is a separation process where a liquid membrane

phase separates two aqueous phases: a source (or feed) phase containing the metal ions to be

extracted and a receiving (or stripping) phase where the extracted metal ions are concentrated.

The liquid membrane typically consists of an organic solvent and a carrier molecule that

selectively binds to the metal ion at the feed-membrane interface, transports it across the

membrane, and releases it at the membrane-receiving interface. This transport is a carrier-

mediated process.[1] The efficiency of this process is influenced by several factors, including

the choice of carrier and solvent, the pH of the aqueous phases, and the stirring speed.[2][3]

Experimental Setup
A typical laboratory-scale BLM setup consists of a U-shaped or H-shaped glass cell, or a

beaker-in-beaker configuration.[4] The denser organic membrane phase rests at the bottom,
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separating the aqueous feed and receiving phases in the two arms of the cell. Agitation is

provided to all three phases to facilitate mass transfer.

Diagram of a Typical Bulk Liquid Membrane Experimental Setup:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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